Cas no 1807003-84-4 (2-Bromo-3-ethyl-6-fluorophenol)

• Product Name: 2-Bromo-3-ethyl-6-fluorophenol
• CAS No: 1807003-84-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 5038452
• Update Time: 2025-07-18

2-Bromo-3-ethyl-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethyl-6-fluorophenol

• Inchi： 1S/C8H8BrFO/c1-2-5-3-4-6(10)8(11)7(5)9/h3-4,11H,2H2,1H3
• InChI Key： LWGABLPPWGVHFJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-3-ethyl-6-fluorophenol

Introduction to 2-Bromo-3-ethyl-6-fluorophenol (CAS No. 1807003-84-4)

2-Bromo-3-ethyl-6-fluorophenol (CAS No. 1807003-84-4) is a multifaceted organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, ethyl, and fluorine substituents on a phenolic ring, which contribute to its distinctive properties and reactivity.

The bromine atom in 2-Bromo-3-ethyl-6-fluorophenol imparts halogen-specific reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The ethyl group provides steric bulk and influences the compound's solubility and reactivity, while the fluorine atom enhances the electronic properties of the molecule, contributing to its stability and reactivity in various chemical reactions.

In the realm of pharmaceutical research, 2-Bromo-3-ethyl-6-fluorophenol has shown promise as a starting material for the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-3-ethyl-6-fluorophenol in the synthesis of a series of derivatives that exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceutical applications, 2-Bromo-3-ethyl-6-fluorophenol has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with enhanced performance characteristics. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conductive polymers with improved thermal stability and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In the field of chemical synthesis, 2-Bromo-3-ethyl-6-fluorophenol serves as a versatile intermediate for the preparation of a wide range of functionalized molecules. Its reactivity can be harnessed through various synthetic routes, including nucleophilic substitution reactions, coupling reactions, and electrophilic aromatic substitution reactions. A recent study published in Organic Letters demonstrated the efficient synthesis of complex organic molecules using 2-Bromo-3-ethyl-6-fluorophenol as a key intermediate, highlighting its utility in synthetic chemistry.

The safety and environmental impact of 2-Bromo-3-ethyl-6-fluorophenol are important considerations in its use and handling. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. Researchers should consult relevant safety data sheets (SDS) and adhere to best practices for handling organic compounds to minimize risks.

In conclusion, 2-Bromo-3-ethyl-6-fluorophenol (CAS No. 1807003-84-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.